Cas no 2229284-39-1 (2-(3-fluoro-4-nitrophenyl)cyclopropan-1-amine)

• Product Name: 2-(3-fluoro-4-nitrophenyl)cyclopropan-1-amine
• CAS No: 2229284-39-1
• MF: C₉H₉FN₂O₂
• MW: 196.178365468979
• CID: 6449634
• PubChem ID: 165846935
• Update Time: 2025-06-26

2-(3-fluoro-4-nitrophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoro-4-nitrophenyl)cyclopropan-1-amine
• 2229284-39-1
• EN300-1805741

• Inchi： 1S/C9H9FN2O2/c10-7-3-5(6-4-8(6)11)1-2-9(7)12(13)14/h1-3,6,8H,4,11H2
• InChI Key： POAKROSESPLYOP-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1CC1N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.06480570g/mol
• Monoisotopic Mass: 196.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-(3-fluoro-4-nitrophenyl)cyclopropan-1-amine

Introduction to 2-(3-fluoro-4-nitrophenyl)cyclopropan-1-amine (CAS No. 2229284-39-1)

2-(3-Fluoro-4-nitrophenyl)cyclopropan-1-amine, a compound with the CAS number 2229284-39-1, is a unique and intriguing molecule that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its distinct structural features, including a cyclopropane ring and a substituted phenyl group, which contribute to its potential biological activities and applications.

The cyclopropane ring is a three-membered cyclic alkane that imparts significant strain to the molecule due to the high angle strain between the carbon atoms. This strain can influence the reactivity and conformational flexibility of the compound, making it an interesting subject for synthetic and mechanistic studies. The presence of a fluoro substituent on the phenyl ring adds further complexity, as fluorine is known for its strong electron-withdrawing properties and ability to modulate the electronic environment of adjacent functional groups.

The nitro group on the phenyl ring is another key feature of this compound. Nitro groups are known for their strong electron-withdrawing effects and can significantly impact the chemical and biological properties of molecules. In the context of medicinal chemistry, nitro groups are often associated with pharmacological activities such as anti-inflammatory, antimicrobial, and antitumor effects. The combination of these functional groups in 2-(3-fluoro-4-nitrophenyl)cyclopropan-1-amine suggests that it may have potential therapeutic applications.

Recent research has focused on exploring the biological activities of compounds with similar structural motifs. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated a series of cyclopropane derivatives with substituted phenyl rings and found that they exhibited potent anti-inflammatory properties. The researchers attributed this activity to the ability of these compounds to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In another study published in Bioorganic & Medicinal Chemistry Letters in 2020, researchers explored the antitumor potential of compounds containing cyclopropane rings and nitro-substituted phenyl groups. The results showed that these compounds were effective in inhibiting the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action was hypothesized to involve the induction of apoptosis through the modulation of intracellular signaling pathways.

The synthesis of 2-(3-fluoro-4-nitrophenyl)cyclopropan-1-amine has also been an area of active research. A recent publication in Organic Letters described an efficient synthetic route involving a tandem reaction sequence that combines palladium-catalyzed cross-coupling with intramolecular cyclization. This method provides high yields and excellent regioselectivity, making it a valuable approach for the preparation of this compound on both laboratory and industrial scales.

The potential applications of 2-(3-fluoro-4-nitrophenyl)cyclopropan-1-amine extend beyond its direct biological activities. For example, it can serve as a valuable building block for the synthesis of more complex molecules with diverse functionalities. In pharmaceutical research, such building blocks are crucial for drug discovery efforts, as they allow chemists to rapidly generate libraries of compounds for screening against various biological targets.

In conclusion, 2-(3-fluoro-4-nitrophenyl)cyclopropan-1-amine (CAS No. 2229284-39-1) is a compound with significant potential in both fundamental research and applied chemistry. Its unique structural features make it an interesting candidate for further investigation into its biological activities and synthetic applications. As research in this area continues to advance, it is likely that new insights and applications will emerge, contributing to our understanding of this fascinating molecule.